1-tert-butyl-1H-pyrazol-3-ol
Overview
Description
1-tert-butyl-1H-pyrazol-3-ol (TBPH) is a heterocyclic organic compound belonging to the pyrazole family. It is a colorless, crystalline solid with a melting point of 108-110 °C. TBPH has been used in various scientific fields of research, including organic synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
1-tert-butyl-1H-pyrazol-3-ol has been used in various scientific fields of research, including organic synthesis, medicinal chemistry, and biochemistry. In organic synthesis, this compound has been used as a starting material for the synthesis of various heterocyclic compounds. In medicinal chemistry, this compound has been used as a starting material for the synthesis of various pharmaceuticals, such as antifungal agents and anti-inflammatory drugs. In biochemistry, this compound has been used as a starting material for the synthesis of various enzyme inhibitors and enzyme activators.
Mechanism of Action
The mechanism of action of 1-tert-butyl-1H-pyrazol-3-ol is not fully understood. However, it is believed that this compound binds to the active site of enzymes and inhibits their activity. This inhibition leads to the disruption of biochemical pathways and the inhibition of physiological processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of enzymes involved in the metabolism of carbohydrates and lipids. In vivo studies have shown that this compound can reduce the activity of enzymes involved in the synthesis of fatty acids and cholesterol. This compound has also been shown to reduce the activity of enzymes involved in the synthesis of hormones and neurotransmitters.
Advantages and Limitations for Lab Experiments
The use of 1-tert-butyl-1H-pyrazol-3-ol in lab experiments has several advantages. This compound is relatively inexpensive and easy to obtain. It is also highly soluble in organic solvents, making it easy to work with. Additionally, this compound is stable under a wide range of temperatures and pH levels. However, there are some limitations to the use of this compound in lab experiments. This compound is not very soluble in water, which can limit its use in certain experiments. Additionally, this compound is not very stable in the presence of light or oxygen, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for the use of 1-tert-butyl-1H-pyrazol-3-ol in scientific research. One potential direction is the development of new pharmaceuticals based on this compound. Additionally, this compound could be used to develop new enzyme inhibitors and enzyme activators. This compound could also be used to develop new methods for the synthesis of heterocyclic compounds. Finally, this compound could be used to develop new methods for the synthesis of hormones and neurotransmitters.
Synthesis Methods
1-tert-butyl-1H-pyrazol-3-ol can be synthesized in a variety of ways. One method involves the reaction of 1-bromo-3-methylbutane and hydrazine hydrate in the presence of a base such as sodium hydroxide. Another method involves the reaction of 1-bromo-3-methylbutane with hydrazine hydrate in the presence of a catalyst such as palladium chloride. The product of these reactions is this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-tert-butyl-1H-pyrazol-3-ol involves the reaction of tert-butyl hydrazine with ethyl acetoacetate followed by cyclization and subsequent oxidation.", "Starting Materials": [ "tert-butyl hydrazine", "ethyl acetoacetate", "sodium ethoxide", "hydrogen peroxide", "sulfuric acid" ], "Reaction": [ "Step 1: tert-butyl hydrazine is reacted with ethyl acetoacetate in the presence of sodium ethoxide to form the intermediate, 1-tert-butyl-3-ethoxycarbonylhydrazine.", "Step 2: The intermediate is cyclized by heating with sulfuric acid to form 1-tert-butyl-1H-pyrazol-3-ol.", "Step 3: The final step involves the oxidation of the pyrazol-3-ol using hydrogen peroxide to yield the desired product, 1-tert-butyl-1H-pyrazol-3-ol." ] } | |
CAS RN |
946572-01-6 |
Molecular Formula |
C7H12N2O |
Molecular Weight |
140.2 |
Purity |
95 |
Origin of Product |
United States |
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